3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide
Overview
Description
The compound “3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide” is a chemical substance with the molecular formula C24H19N5O2S2 and a molecular weight of 473.571. It is not intended for human or veterinary use and is available for research use only12.
Synthesis Analysis
Unfortunately, the specific synthesis process for this compound is not available in the search results. However, thiophene, a key component of this compound, is a very important class of heterocyclic compounds with diverse applications in medicinal chemistry3. Thiophene and its substituted derivatives have been used to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules3.Molecular Structure Analysis
The molecular structure of this compound includes several functional groups such as cyanophenyl, amino, oxoethyl, thio, imidazol, thiophenylmethyl, and benzamide. However, the specific structural analysis is not available in the search results.Chemical Reactions Analysis
The specific chemical reactions involving this compound are not available in the search results. However, thiophene, a key component of this compound, has been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science3.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not available in the search results. However, thiophene, a key component of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C3. It is soluble in most organic solvents like alcohol and ether but insoluble in water3.Scientific Research Applications
Synthesis and Characterization
The chemical compound under discussion shares structural similarities with various synthesized compounds that have been characterized for potential applications in scientific research. For instance, Sailaja Rani Talupur et al. (2021) synthesized and characterized a series of compounds for antimicrobial evaluation, showcasing the role of similar compounds in developing new antimicrobial agents. The synthesis involved complex reactions highlighting the chemical versatility and potential of such compounds in creating targeted therapeutic agents (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021).
Antimicrobial and Antitumor Applications
Compounds with structural components similar to 3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide have shown promising results in antimicrobial and antitumor applications. W. Hamama et al. (2013) reported the synthesis of new fused and binary 1,3,4‐thiadiazoles as potential antitumor and antioxidant agents, underscoring the potential of such compounds in cancer research and treatment. These compounds were evaluated for their antitumor properties, providing a foundation for further exploration of related compounds in oncology (W. Hamama, M. Gouda, Marwa H. Badr, H. Zoorob, 2013).
Structural Analysis and Biological Activity
The structural analysis and biological activity of compounds sharing a similar framework have been extensively studied, as seen in the work of P. Sharma et al. (2016), who detailed the crystal structure of a related compound. This research highlights the importance of understanding the structural characteristics for predicting the biological activity of such compounds, paving the way for their potential therapeutic applications (P. Sharma, K. N. Subbulakshmi, B. Narayana, B. Sarojini, R. Kant, 2016).
Safety And Hazards
Future Directions
Thiophene and its substituted derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties3. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists3. Therefore, it can be expected that the research and development of compounds like “3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide” will continue in the future.
properties
IUPAC Name |
3-[2-[2-(4-cyanoanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N5O2S2/c25-14-17-6-8-19(9-7-17)28-22(30)16-33-24-26-10-11-29(24)20-4-1-3-18(13-20)23(31)27-15-21-5-2-12-32-21/h1-13H,15-16H2,(H,27,31)(H,28,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALGJMTKTMZCDAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)C#N)C(=O)NCC4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N5O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide | |
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